Cas no 69833-27-8 ((E)-N-prop-2-enylbut-2-enamide)
69833-27-8 structure
Product Name:(E)-N-prop-2-enylbut-2-enamide
CAS No:69833-27-8
MF:C7H11NO
MW:125.168341875076
CID:974289
PubChem ID:5354840
Update Time:2025-04-19
(E)-N-prop-2-enylbut-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-N-prop-2-enylbut-2-enamide
- 2-Butenamide,N-2-propenyl
- Crotonamide,N-allyl
- Crotonsaeure-allylamid
- Crotonamide, N-allyl-
- SCHEMBL10499492
- NSC20840
- 2-Butenamide, N-2-propenyl-
- AKOS006223030
- NSC-20840
- 69833-27-8
- SCHEMBL307121
-
- Inchi: 1S/C7H11NO/c1-3-5-7(9)8-6-4-2/h3-5H,2,6H2,1H3,(H,8,9)/b5-3+
- InChI Key: RIVZZOYMBUEGBU-HWKANZROSA-N
- SMILES: O=C(/C=C/C)NCC=C
Computed Properties
- Exact Mass: 125.08400
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 1.25560
(E)-N-prop-2-enylbut-2-enamide Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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